Cas no 2229587-87-3 (2-(3-bromoprop-1-en-2-yl)-4H,5H,6H-cyclopentabthiophene)

• Product Name: 2-(3-bromoprop-1-en-2-yl)-4H,5H,6H-cyclopentabthiophene
• CAS No: 2229587-87-3
• MF: C₁₀H₁₁BrS
• MW: 243.163340806961
• CID: 6386383
• PubChem ID: 165788873
• Update Time: 2025-07-10

2-(3-bromoprop-1-en-2-yl)-4H,5H,6H-cyclopentabthiophene Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromoprop-1-en-2-yl)-4H,5H,6H-cyclopentabthiophene
• 2229587-87-3
• EN300-1921925
• 2-(3-bromoprop-1-en-2-yl)-4H,5H,6H-cyclopenta[b]thiophene

• Inchi： 1S/C10H11BrS/c1-7(6-11)10-5-8-3-2-4-9(8)12-10/h5H,1-4,6H2
• InChI Key： LNTHQZKSGWLLAQ-UHFFFAOYSA-N
• SMILES： BrCC(=C)C1=CC2=C(CCC2)S1

Computed Properties

• Exact Mass: 241.97648g/mol
• Monoisotopic Mass: 241.97648g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 28.2Ų

Additional information on 2-(3-bromoprop-1-en-2-yl)-4H,5H,6H-cyclopentabthiophene

Comprehensive Overview of 2-(3-bromoprop-1-en-2-yl)-4H,5H,6H-cyclopentabthiophene (CAS No. 2229587-87-3)

The compound 2-(3-bromoprop-1-en-2-yl)-4H,5H,6H-cyclopentabthiophene (CAS No. 2229587-87-3) is a highly specialized organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceuticals, materials science, and agrochemical research. This brominated derivative of cyclopentabthiophene features a reactive 3-bromoprop-1-en-2-yl moiety, which makes it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its utility in the development of novel compounds with enhanced biological activity and material performance.

One of the key reasons for the growing interest in 2-(3-bromoprop-1-en-2-yl)-4H,5H,6H-cyclopentabthiophene is its role in the synthesis of heterocyclic compounds, which are pivotal in drug discovery. The bromine atom in its structure allows for further functionalization through cross-coupling reactions, such as Suzuki or Heck reactions, which are widely used in medicinal chemistry. This versatility aligns with current trends in green chemistry and sustainable synthesis, as researchers seek efficient methods to reduce waste and improve atom economy.

In the context of material science, CAS No. 2229587-87-3 has shown promise in the development of organic semiconductors and conductive polymers. The cyclopentabthiophene core is known for its electron-rich properties, making it an attractive building block for optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells. With the global push toward renewable energy and energy-efficient technologies, this compound is poised to play a critical role in advancing next-generation materials.

Another area of interest is the compound's potential application in agrochemical research. The 3-bromoprop-1-en-2-yl group can be leveraged to create derivatives with pesticidal or herbicidal activity. As the agricultural sector faces increasing pressure to develop eco-friendly pesticides, 2-(3-bromoprop-1-en-2-yl)-4H,5H,6H-cyclopentabthiophene offers a pathway to novel solutions that balance efficacy and environmental safety.

From a commercial perspective, the demand for CAS No. 2229587-87-3 is driven by its niche applications and the limited availability of high-purity samples. Suppliers and manufacturers are focusing on scalable synthesis methods to meet the needs of academic and industrial researchers. Quality control and analytical characterization (e.g., NMR, HPLC, and mass spectrometry) are critical to ensuring the compound's consistency and performance in downstream applications.

In summary, 2-(3-bromoprop-1-en-2-yl)-4H,5H,6H-cyclopentabthiophene (CAS No. 2229587-87-3) represents a versatile and valuable chemical entity with broad relevance across multiple scientific disciplines. Its structural features and reactivity make it a cornerstone for innovation in drug discovery, advanced materials, and sustainable agriculture. As research continues to uncover new applications, this compound is likely to remain a focal point for scientific and industrial advancement.